Cas no 817209-18-0 (Ethanone,1-(2-amino-3-chloro-4-methylphenyl)-)

Ethanone,1-(2-amino-3-chloro-4-methylphenyl)- structure
817209-18-0 structure
Product Name:Ethanone,1-(2-amino-3-chloro-4-methylphenyl)-
CAS No:817209-18-0
MF:C9H10ClNO
MW:183.634801387787
CID:715567
PubChem ID:46835495
Update Time:2025-04-19

Ethanone,1-(2-amino-3-chloro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-amino-3-chloro-4-methylphenyl)-
    • 1-(2-amino-3-chloro-4-methylphenyl)ethanone
    • 817209-18-0
    • Ethanone, 1-(2-amino-3-chloro-4-methylphenyl)-
    • DTXSID80676429
    • AKOS006306173
    • 1-(2-Amino-3-chloro-4-methylphenyl)ethan-1-one
    • 1-(2-amino-3-chloro-4-methylphenyl)-Ethanone
    • Inchi: 1S/C9H10ClNO/c1-5-3-4-7(6(2)12)9(11)8(5)10/h3-4H,11H2,1-2H3
    • InChI Key: SYQWAHAWWZTXQZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC(C(C)=O)=C1N

Computed Properties

  • Exact Mass: 183.0450916g/mol
  • Monoisotopic Mass: 183.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.1Ų

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